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Compound of Interest

Compound Name: 2,7-Dihydroxy-9-fluorenone

Cat. No.: B1308586 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,7-Dihydroxy-9-fluorenone, a

versatile organic compound with significant applications in medicinal chemistry, materials

science, and organic synthesis. This document details its chemical and physical properties,

spectral data, synthesis protocols, and biological relevance, presenting the information in a

manner accessible to researchers and professionals in the field.

Chemical Identity and Properties
2,7-Dihydroxy-9-fluorenone, identified by the CAS Number 42523-29-5, is a polycyclic

aromatic ketone.[1] Its structure consists of a fluorenone backbone substituted with two

hydroxyl groups at the 2 and 7 positions.[1] This substitution pattern enhances its reactivity and

utility as a building block in the synthesis of more complex molecules.[2]

Synonyms: 2,7-dihydroxy-9H-fluoren-9-one, 2,7-Dihydroxyfluorenone.[3]

The key physical and chemical properties of 2,7-Dihydroxy-9-fluorenone are summarized in

the table below for easy reference.
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Property Value Source

CAS Number 42523-29-5 [1][2][4]

Molecular Formula C13H8O3 [5]

Molecular Weight 212.20 g/mol [3]

Appearance
Brown-red to yellow crystalline

powder.[1][4]
Multiple

Melting Point 336-337 °C[5], 338 °C[6] [5][6]

Boiling Point 444.5 °C at 760 mmHg

Density 1.497 g/cm³

Solubility

Limited solubility in water;

soluble in polar organic

solvents like ethanol,

methanol, and DMSO.[1][2]

[1][2]

pKa 8.87 ± 0.20 (Predicted) [1]

Storage Temperature
Room Temperature, sealed in

a dry environment.[1][4]
[1][4]

Detailed spectral analysis is crucial for the identification and characterization of 2,7-Dihydroxy-
9-fluorenone.

Spectral Data Type Key Features

¹H NMR (300MHz, DMSO-d6)

δ (ppm): 9.89 (s, 2H), 7.37 (d, J=4.8Hz, 2H),

6.90 (dd, J=4.9, 2.4Hz, 2H), 6.86 (d, J=2.4Hz,

2H).[5]

IR (KBr)
ν (cm⁻¹): 3388.9, 3360.6 (O-H), 1700.7 (C=O).

[5]

ESI-MS m/z: 211.0 [M-H]⁻.[5]
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Experimental Protocols: Synthesis of 2,7-Dihydroxy-
9-fluorenone
Several synthetic routes for 2,7-Dihydroxy-9-fluorenone have been reported. Below are

detailed protocols for two common methods.

This method involves an intramolecular cyclization reaction.

Materials:

Methyl 4,4'-dihydroxy-[1,1'-biphenyl]-2-carboxylate (50 g, 0.20 mol)

Zinc Chloride (ZnCl2) (50 g, 0.37 mol)

Polyphosphoric Acid (PPA) (33 mL)

Water

Procedure:

Combine Methyl 4,4'-dihydroxy-[1,1'-biphenyl]-2-carboxylate, ZnCl2, and PPA in a suitable

reaction vessel.

Heat the mixture to 110-120 °C with stirring for 2 hours.[5][7]

After the reaction is complete, cool the mixture to room temperature.

Slowly add 500 mL of water to the reaction mixture to precipitate the product.[5][7]

Collect the precipitate by filtration.

Dry the collected solid to yield 2,7-dihydroxy-9-fluorenone as a reddish-brown crystalline

powder (Yield: 40 g, 95%).[5]
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Synthesis Workflow: From Biphenyl Carboxylate
1. Mix Reactants

Methyl 4,4'-dihydroxy-[1,1'-biphenyl]-2-carboxylate
ZnCl2

Polyphosphoric Acid

2. Heat and Stir
110-120 °C for 2 hours

Reaction

3. Cool to Room Temperature

Completion

4. Precipitate with Water
Add 500 mL H2O

Workup

5. Filter and Collect Solid

Isolation

6. Dry Product
2,7-Dihydroxy-9-fluorenone

Purification
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Role of 2,7-Dihydroxy-9-fluorenone in SIRT2 Inhibitor Synthesis

2,7-Dihydroxy-9-fluorenone
(Precursor)

Chemical Modification
(e.g., Etherification, Amidation)

Synthetic Steps

Symmetrical 2,7-disubstituted
9H-fluoren-9-one Derivative

Yields

SIRT2 Enzyme

Binding

Inhibition of Deacetylase Activity

Action

Hyperacetylation of α-tubulin

Cellular Effect

Reduced Cancer Cell Viability
(e.g., MCF-7 breast cancer cells)

Outcome

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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